Cas no 2172022-12-5 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-hydroxybenzoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-hydroxybenzoic acid
• CAS No: 2172022-12-5
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 6339737
• PubChem ID: 165574527
• Update Time: 2025-06-23

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-hydroxybenzoic acid
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-4-hydroxybenzoic acid
• 2172022-12-5
• EN300-1558422

• Inchi： 1S/C27H24N2O6/c30-24-10-9-15(26(32)33)12-23(24)29-25(31)21-11-16(21)13-28-27(34)35-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,12,16,21-22,30H,11,13-14H2,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： JVEAJTXFAOMXRZ-UHFFFAOYSA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=C(C(=O)O)C=CC=1O

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-hydroxybenzoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-hydroxybenzoic Acid (CAS No. 2172022-12-5)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-hydroxybenzoic acid, identified by its CAS number 2172022-12-5, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in drug discovery and molecular biology. Its unique structural features, which include a cyclopropane ring and a fluorenylmethoxycarbonyl (Fmoc) group, make it a versatile intermediate in the synthesis of more complex molecules.

The structural composition of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-hydroxybenzoic acid is characterized by its intricate arrangement of functional groups. The presence of an Fmoc moiety suggests potential utility in peptide synthesis, while the cyclopropane ring introduces rigidity and specific spatial constraints that can influence biological activity. The benzoic acid moiety further enhances its potential as a pharmacophore, contributing to interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The unique structural features of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-hydroxybenzoic acid make it an attractive candidate for such applications. For instance, the cyclopropane ring has been shown to enhance binding affinity in certain protein-ligand interactions, while the Fmoc group provides a protected amino group that can be selectively modified during synthetic processes.

Recent studies have highlighted the potential of this compound in the development of targeted therapies. Researchers have explored its interactions with various enzymes and receptors, demonstrating its ability to inhibit or activate specific biological pathways. For example, preliminary studies suggest that 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-hydroxybenzoic acid may interact with kinases and other signaling proteins involved in cell proliferation and survival. These findings are particularly intriguing given the critical role of such pathways in diseases like cancer.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-hydroxybenzoic acid presents both challenges and opportunities for chemists. The presence of multiple functional groups requires careful optimization of reaction conditions to ensure high yield and purity. However, the compound's versatility makes it a valuable building block for more complex molecules. Advances in synthetic methodologies have made it increasingly feasible to produce such compounds on a larger scale, facilitating further research and development.

In addition to its potential in drug discovery, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-hydroxybenzoic acid has applications in biochemical research. Its unique structure allows researchers to study enzyme mechanisms and protein-ligand interactions in detail. For instance, the cyclopropane ring can serve as a probe to understand how spatial constraints influence binding affinity, while the Fmoc group provides a handle for site-specific modifications.

The future prospects for this compound are promising. As research continues to uncover new biological targets and synthetic strategies, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-4-hydroxybenzoic acid is likely to play an increasingly important role in both academic research and industrial applications. Its unique combination of structural features makes it a valuable tool for chemists and biologists alike, driving innovation in the fields of chemical biology and medicinal chemistry.